Cas no 362601-90-9 (Methyl 2,5-difluorobenzoate)

• Product Name: Methyl 2,5-difluorobenzoate
• CAS No: 362601-90-9
• MF: C₈H₆F₂O₂
• MW: 172.128849506378
• MDL: MFCD03093800
• CID: 297137
• PubChem ID: 2779364
• Update Time: 2025-07-04

Methyl 2,5-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,5-difluorobenzoate
• Benzoic acid,2,5-difluoro-, methyl ester
• C8H6F2O2
• 2,5-Difluoro-benzoic acid methyl ester
• DTXSID10381413
• MFCD03093800
• EN300-139830
• SY011018
• 2,5-Difluorobenzoic acid methyl ester
• PS-8666
• J-521899
• AMY6569
• AKOS008981537
• Methyl 2,5-difluorobenzoate, 97%
• methyl-2,5-difluorobenzoate
• A6282
• Benzoic acid, 2,5-difluoro-, methyl ester
• 362601-90-9
• PB42641
• FT-0687094
• SCHEMBL112046
• CS-W005748
• 2,5-Difluorobenzoic acid, methyl ester
• METHYL2,5-DIFLUOROBENZOATE
• DB-069344

• MDL： MFCD03093800
• Inchi： 1S/C8H6F2O2/c1-12-8(11)6-4-5(9)2-3-7(6)10/h2-4H,1H3
• InChI Key： UDBLTZWJCWPYBA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(=O)OC)F

Computed Properties

• Exact Mass: 172.03400
• Monoisotopic Mass: 172.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 1.268±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 212.1±30.0 ºC (760 Torr),
• Flash Point: 80.0±19.4 ºC,
• Refractive Index: n20/D 1.4850(lit.)
• Solubility: Very slightly soluble (0.52 g/l) (25 º C),
• PSA: 26.30000
• LogP: 1.75140

Methyl 2,5-difluorobenzoate Security Information

• Hazard Statement： Irritant
• WGK Germany：3
• Hazard Category Code： R22;R37/38;R41
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R22; R37/38; R41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 2,5-difluorobenzoate

Methyl 2,5-difluorobenzoate (CAS No. 362601-90-9): An Overview of Its Properties, Applications, and Recent Research

Methyl 2,5-difluorobenzoate (CAS No. 362601-90-9) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique molecular structure, which includes a benzoate moiety substituted with two fluorine atoms at the 2 and 5 positions, and a methyl ester group. The combination of these functional groups imparts distinct chemical and physical properties to the molecule, making it a valuable building block in various synthetic processes.

The chemical formula of Methyl 2,5-difluorobenzoate is C₉H₇F₂O₂, and its molecular weight is approximately 187.14 g/mol. The compound is typically synthesized through the esterification of 2,5-difluorobenzoic acid with methanol in the presence of an acid catalyst. This reaction is well-documented in the literature and is known for its high yield and purity.

Methyl 2,5-difluorobenzoate exhibits excellent solubility in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran (THF). Its solubility properties make it an ideal candidate for use in a wide range of synthetic reactions, including coupling reactions, nucleophilic substitutions, and transition metal-catalyzed transformations. These reactions are crucial in the development of new pharmaceuticals, agrochemicals, and advanced materials.

In the pharmaceutical industry, Methyl 2,5-difluorobenzoate has been explored as an intermediate in the synthesis of various drugs. The presence of fluorine atoms in the molecule can significantly influence the pharmacokinetic properties of the final drug product, such as its metabolic stability and bioavailability. Recent studies have shown that compounds derived from Methyl 2,5-difluorobenzoate exhibit potent biological activities against a range of targets, including enzymes involved in metabolic pathways and receptors implicated in neurological disorders.

One notable application of Methyl 2,5-difluorobenzoate is in the development of fluorinated pharmaceuticals. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of drug molecules, which can lead to improved therapeutic outcomes. For example, a recent study published in the Journal of Medicinal Chemistry reported the synthesis of a series of fluorinated derivatives from Methyl 2,5-difluorobenzoate, which demonstrated enhanced potency against cancer cells compared to their non-fluorinated counterparts.

In addition to its pharmaceutical applications, Methyl 2,5-difluorobenzoate has also found use in materials science. The unique electronic properties conferred by the fluorine atoms make it suitable for use in the synthesis of functional polymers and coatings. These materials often exhibit improved thermal stability, chemical resistance, and mechanical strength. A recent study published in Advanced Materials highlighted the use of Methyl 2,5-difluorobenzoate-derived polymers in the development of high-performance coatings for electronic devices.

The environmental impact of Methyl 2,5-difluorobenzoate has also been a subject of interest. While the compound itself is not classified as hazardous under current regulations, its potential environmental fate and effects are being studied to ensure its safe use. Research efforts are focused on understanding its biodegradability and potential for bioaccumulation. Preliminary studies suggest that under appropriate conditions, Methyl 2,5-difluorobenzoate can be effectively degraded by microbial communities.

In conclusion, Methyl 2,5-difluorobenzoate (CAS No. 362601-90-9) is a multifaceted compound with a wide range of applications in chemistry and related fields. Its unique molecular structure endows it with valuable properties that make it an essential building block for synthetic chemists working on new drug candidates and advanced materials. Ongoing research continues to uncover new applications and optimize existing processes involving this versatile compound.